molecular formula C15H22O3 B8292744 2-(3-tert-Butyl-phenoxy)-propionic acid ethyl ester

2-(3-tert-Butyl-phenoxy)-propionic acid ethyl ester

Cat. No. B8292744
M. Wt: 250.33 g/mol
InChI Key: PLYZOPMWULMVRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-tert-Butyl-phenoxy)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C15H22O3 and its molecular weight is 250.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-tert-Butyl-phenoxy)-propionic acid ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-tert-Butyl-phenoxy)-propionic acid ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(3-tert-Butyl-phenoxy)-propionic acid ethyl ester

Molecular Formula

C15H22O3

Molecular Weight

250.33 g/mol

IUPAC Name

ethyl 2-(3-tert-butylphenoxy)propanoate

InChI

InChI=1S/C15H22O3/c1-6-17-14(16)11(2)18-13-9-7-8-12(10-13)15(3,4)5/h7-11H,6H2,1-5H3

InChI Key

PLYZOPMWULMVRX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)OC1=CC=CC(=C1)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-tert-Butylphenol (7.52 g, 50 mmol) in anhydrous DMF (40 mL) was added dropwise to NaH (2.2 g, 55 mmol, 60% w/w in mineral oil) at 0° C. under an atmosphere of nitrogen. After five min, ethyl 2-bromopropionate (6.49 mL, 50 mmol, d=1.394) was added rapidly dropwise and the resultant mixture was allowed to stir for 18 h, gradually warming to ambient temperature. The reaction mixture was diluted with ethyl acetate (300 mL) and extracted twice with water and once with brine. The organic layer was dried over Na2SO4 and concentrated in vacuo to produce a colorless oil.
Quantity
7.52 g
Type
reactant
Reaction Step One
Name
Quantity
2.2 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
6.49 mL
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
300 mL
Type
solvent
Reaction Step Four

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